Cas no 10021-55-3 (Sodium 2,5-dihydroxybenzenesulfonate)

• Product Name: Sodium 2,5-dihydroxybenzenesulfonate
• CAS No: 10021-55-3
• MF: C₆H₅NaO₅S
• MW: 212.155671834946
• CID: 149800
• PubChem ID: 23663438
• Update Time: 2025-04-19

Sodium 2,5-dihydroxybenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• Sodium 2,5-dihydroxybenzenesulfonate
• 2,5-DIHYDROXYBENZENESULFONIC ACID MONOSODIUM SALT
• Benzenesulfonic acid,2,5-dihydroxy-, sodium salt (1:1)
• sodium 2,5-dihydroxybenzenesulphonate
• 2,5-dihydroxy-benzenesulfonic acid , sodium-salt
• 2,5-Dihydroxy-benzolsulfonsaeure, Natrium-Salz
• AC1Q1W20
• Benzenesulfonic acid, 2,5-dihydroxy-, sodium salt
• CTK3J8637
• EINECS 233-016-3
• Sodium hydroquinone monosulfonate
• sodium hydroquinone sulfonate
• 2,5-dihydroxy-benzenesulfonic acid monosodium salt
• Benzenesulfonic acid,2,5-dihydroxy-,monosodium salt
• 2,5-Dihydroxybenzenesulfonic acid sodium salt
• Hydroquinone monosulfonic acid sodium salt
• Sodium p-hydroquinone-2-sulfonate
• UNII-39QU1N75HD
• sodium2,5-dihydroxybenzenesulfonate
• Sodium dobesilate
• A800072
• Q27256924
• Benzenesulfonic acid, 2,5-dihydroxy-, monosodium salt
• AKOS015890326
• 10021-55-3
• 2,5-Dihydroxybenzenesulfonic acid sodium salt (1:1)
• SCHEMBL214798
• sodium;2,5-dihydroxybenzenesulfonate
• DTXSID9064897
• 39QU1N75HD
• FT-0656085
• 29632-98-2
• 2,5-Dihydroxybenzenesulfonic acid, monosodium salt
• Hydroquinone sulfonic acid sodium salt
• Benzenesulfonic acid, 2,5-dihydroxy-, sodium salt (1:1)
• NS00082867
• 2,5-Dihydroxybenzenesulfonic acid,monosodium salt

• MDL： MFCD00065077
• Inchi： 1S/C6H6O5S.Na/c7-4-1-2-5(8)6(3-4)12(9,10)11;/h1-3,7-8H,(H,9,10,11);/q;+1/p-1
• InChI Key： KICVIQZBYBXLQD-UHFFFAOYSA-M
• SMILES： S(C1C=C(C=CC=1O)O)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 211.97555
• Monoisotopic Mass: 211.97553871g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 106Ų

Experimental Properties

• PSA: 97.66